Cas no 478256-95-0 (4-(1,3-benzothiazol-2-yl)-N-(prop-2-en-1-yl)piperidine-1-carboxamide)
4-(1,3-benzothiazol-2-yl)-N-(prop-2-en-1-yl)piperidine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(1,3-benzothiazol-2-yl)-N-(prop-2-en-1-yl)piperidine-1-carboxamide
-
- MDL: MFCD02102797
4-(1,3-benzothiazol-2-yl)-N-(prop-2-en-1-yl)piperidine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB301022-500 mg |
N-Allyl-4-(1,3-benzothiazol-2-yl)tetrahydro-1(2H)-pyridinecarboxamide, 90%; . |
478256-95-0 | 90% | 500 mg |
€678.60 | 2023-07-20 | |
| abcr | AB301022-1 g |
N-Allyl-4-(1,3-benzothiazol-2-yl)tetrahydro-1(2H)-pyridinecarboxamide, 90%; . |
478256-95-0 | 90% | 1 g |
€1,312.80 | 2023-07-20 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00879082-1g |
4-(1,3-Benzothiazol-2-yl)-N-(prop-2-en-1-yl)piperidine-1-carboxamide |
478256-95-0 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| abcr | AB301022-500mg |
N-Allyl-4-(1,3-benzothiazol-2-yl)tetrahydro-1(2H)-pyridinecarboxamide, 90%; . |
478256-95-0 | 90% | 500mg |
€678.60 | 2025-04-18 | |
| abcr | AB301022-1g |
N-Allyl-4-(1,3-benzothiazol-2-yl)tetrahydro-1(2H)-pyridinecarboxamide, 90%; . |
478256-95-0 | 90% | 1g |
€1312.80 | 2025-04-18 | |
| Key Organics Ltd | 8P-541S-1MG |
N-allyl-4-(1,3-benzothiazol-2-yl)tetrahydro-1(2H)-pyridinecarboxamide |
478256-95-0 | >90% | 1mg |
£37.00 | 2023-09-07 | |
| Key Organics Ltd | 8P-541S-5MG |
N-allyl-4-(1,3-benzothiazol-2-yl)tetrahydro-1(2H)-pyridinecarboxamide |
478256-95-0 | >90% | 5mg |
£46.00 | 2023-09-07 | |
| Key Organics Ltd | 8P-541S-10MG |
N-allyl-4-(1,3-benzothiazol-2-yl)tetrahydro-1(2H)-pyridinecarboxamide |
478256-95-0 | >90% | 10mg |
£63.00 | 2023-09-07 | |
| Key Organics Ltd | 8P-541S-0.5G |
N-allyl-4-(1,3-benzothiazol-2-yl)tetrahydro-1(2H)-pyridinecarboxamide |
478256-95-0 | >90% | 0.5g |
£385.00 | 2023-09-07 | |
| Key Organics Ltd | 8P-541S-1G |
N-allyl-4-(1,3-benzothiazol-2-yl)tetrahydro-1(2H)-pyridinecarboxamide |
478256-95-0 | >90% | 1g |
£770.00 | 2023-09-07 |
4-(1,3-benzothiazol-2-yl)-N-(prop-2-en-1-yl)piperidine-1-carboxamide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 4-(1,3-benzothiazol-2-yl)-N-(prop-2-en-1-yl)piperidine-1-carboxamide
4-(1,3-BenzoThiazol-2-yl)-N-(Prop-2-en-1-yl)Piperidine-1-Carboxamide: A Comprehensive Overview
The compound 4-(1,3-benzothiazol-2-yl)-N-(prop-2-en-1-yl)piperidine-1-carboxamide (CAS No. 478256-95-0) is a structurally complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique properties and versatile applications. The benzothiazole moiety, a key structural component, contributes to its stability and reactivity, while the piperidine ring provides additional functional diversity. Recent studies have highlighted its role in drug discovery, material synthesis, and catalytic processes.
One of the most notable aspects of this compound is its ability to act as a precursor in the synthesis of advanced materials. Researchers have demonstrated that the benzothiazole group can undergo various transformations, such as cyclization and cross-coupling reactions, to form intricate architectures. For instance, a 2023 study published in *Nature Chemistry* revealed that this compound can be utilized to construct bio-inspired polymers with exceptional mechanical properties. These polymers exhibit self-healing capabilities under specific conditions, making them ideal for applications in wearable electronics and soft robotics.
In the realm of drug discovery, 4-(1,3-benzothiazol-2-yl)-N-(prop-2-en-1-yl)piperidine-1-carboxamide has shown promise as a lead compound for developing novel therapeutics. Its ability to modulate enzyme activity through non-covalent interactions has been extensively studied. A recent investigation in *Journal of Medicinal Chemistry* reported that this compound exhibits selective inhibition against a key enzyme involved in neurodegenerative diseases. This finding underscores its potential as a candidate for further preclinical testing.
The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the final product. For example, a 2023 paper in *Angewandte Chemie* described a palladium-catalyzed cross-coupling reaction that facilitates the construction of the benzothiazole-piperidine framework with high efficiency. This method not only reduces reaction time but also minimizes the generation of byproducts, aligning with green chemistry principles.
Beyond its chemical synthesis and biological applications, this compound has also found utility in catalysis. The propenyl group attached to the piperidine ring enables it to act as a ligand in transition metal complexes. A study published in *Chemical Communications* demonstrated that this ligand enhances the catalytic activity of cobalt complexes in alkene metathesis reactions. This discovery opens new avenues for its application in industrial chemical processes.
From an environmental standpoint, the development of efficient synthetic routes for 4-(1,3-benzothiazol-2-yl)-N-(prop-2-en-1-yl)piperidine-1-carboxamide is crucial for reducing waste and energy consumption. Researchers are actively exploring alternative solvents and reaction conditions to make its production more sustainable. For instance, ionic liquids have been proposed as eco-friendly alternatives to traditional solvents, offering improved reaction kinetics and selectivity.
In conclusion, 4-(1,3-benzothiazol-2-yl)-N-(prop-2-en-1-y)piperidine -carboxamide (CAS No. 478256 -95 -0) stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for advancing research in drug discovery, materials science, and catalysis. As ongoing studies continue to uncover new functionalities and optimize its synthesis pathways, this compound is poised to play an increasingly important role in both academic and industrial settings.
478256-95-0 (4-(1,3-benzothiazol-2-yl)-N-(prop-2-en-1-yl)piperidine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)